Cas no 1238864-24-8 (4-Oxazolecarboxylic acid, 2-[(1S)-1-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]ethyl]-)

• Product Name: 4-Oxazolecarboxylic acid, 2-[(1S)-1-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]ethyl]-
• CAS No: 1238864-24-8
• MF: C₂₁H₁₈N₂O₅
• MW: 378.378025531769
• CID: 5981208
• PubChem ID: 46845253
• Update Time: 2025-05-24

4-Oxazolecarboxylic acid, 2-[(1S)-1-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]ethyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxylic acid, 2-[(1S)-1-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]ethyl]-
• 2-[(1S)-1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-1,3-oxazole-4-carboxylic acid
• SCHEMBL18688597
• EN300-1670308
• 1238864-24-8
• (S)-2-(1-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)ethyl)oxazole-4-carboxylic acid

• Inchi： 1S/C21H18N2O5/c1-12(19-23-18(11-27-19)20(24)25)22-21(26)28-10-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,11-12,17H,10H2,1H3,(H,22,26)(H,24,25)/t12-/m0/s1
• InChI Key： DOFXPQQIYASFLQ-LBPRGKRZSA-N
• SMILES： O1C=C(C(O)=O)N=C1[C@@H](NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O)C

Computed Properties

• Exact Mass: 378.12157168g/mol
• Monoisotopic Mass: 378.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 102Ų

Additional information on 4-Oxazolecarboxylic acid, 2-[(1S)-1-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]ethyl]-

Introduction to 4-Oxazolecarboxylic acid, 2-[(1S)-1-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]ethyl]- (CAS No. 1238864-24-8)

The compound 4-Oxazolecarboxylic acid, 2-[(1S)-1-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]ethyl]-, identified by its CAS number 1238864-24-8, represents a significant advancement in the field of medicinal chemistry and pharmacological research. This molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The intricate arrangement of functional groups, including the oxazole ring, the fluorenylmethoxy moiety, and the (1S)-configured aminoethyl side chain, contributes to its unique chemical properties and biological activities.

In recent years, there has been a growing interest in designing molecules that exhibit high selectivity and efficacy in targeting specific biological pathways. The structural features of 4-Oxazolecarboxylic acid, 2-[(1S)-1-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]ethyl]- make it a promising candidate for further investigation in this context. The presence of the oxazole ring is particularly noteworthy, as oxazoles are known for their stability and ability to interact with biological targets in a manner that enhances binding affinity. This structural motif has been widely explored in drug discovery, with several successful examples of oxazole-based drugs already on the market.

The fluorenylmethoxy group appended to the molecule introduces additional complexity and may contribute to its solubility and metabolic stability. Fluorene derivatives are frequently employed in medicinal chemistry due to their favorable pharmacokinetic properties and ability to modulate biological responses. The combination of these features suggests that this compound may exhibit multiple modes of action, making it a versatile tool for studying complex biological systems.

One of the most intriguing aspects of this compound is its chiral center at the (1S)-configured aminoethyl side chain. Chirality plays a crucial role in determining the biological activity of many pharmaceuticals, and the stereochemical purity of this compound is likely to be a critical factor in its development. The use of enantiomerically pure compounds often leads to improved therapeutic outcomes, as racemic mixtures can result in variable bioavailability and efficacy.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in designing molecules with desired pharmacological properties. The structural framework of 4-Oxazolecarboxylic acid, 2-[(1S)-1-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]ethyl]- provides a rich foundation for exploring SAR by allowing modifications at various positions without compromising overall functionality. This flexibility is particularly valuable in drug discovery pipelines, where iterative optimization is often required to achieve optimal potency and selectivity.

The potential applications of this compound extend across multiple therapeutic areas. For instance, its ability to interact with biological targets suggests that it may have utility in treating neurological disorders, where precise targeting is essential. Additionally, the structural motifs present in this molecule are reminiscent of those found in anti-inflammatory agents, making it a candidate for further exploration in this field as well.

In conclusion, 4-Oxazolecarboxylic acid, 2-[(1S)-1-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]ethyl]- (CAS No. 1238864-24-8) represents a promising lead compound for medicinal chemistry research. Its unique structural features and potential biological activities make it an attractive candidate for further investigation into novel therapeutic agents. As research continues to uncover new insights into structure-activity relationships and target interactions, compounds like this one are poised to play a significant role in the development of next-generation pharmaceuticals.